Cas no 351068-86-5 ((1S)-2-chloro-1-(4-ethylphenyl)ethan-1-ol)

• Product Name: (1S)-2-chloro-1-(4-ethylphenyl)ethan-1-ol
• CAS No: 351068-86-5
• MF: C₁₀H₁₃ClO
• MW: 184.662622213364
• MDL: MFCD09863586
• CID: 5195276
• Update Time: 2026-03-05

(1S)-2-chloro-1-(4-ethylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, α-(chloromethyl)-4-ethyl-, (αS)-
• TB-1956
• (1S)-2-chloro-1-(4-ethylphenyl)ethan-1-ol
• (1S)-2-chloro-1-(4-ethylphenyl)ethanol
• (S)-1-(4-Ethylphenyl)-2-chloroethanol

• MDL： MFCD09863586
• Inchi： 1S/C10H13ClO/c1-2-8-3-5-9(6-4-8)10(12)7-11/h3-6,10,12H,2,7H2,1H3/t10-/m1/s1
• InChI Key： JHWPYELOOGZUDV-SNVBAGLBSA-N
• SMILES： ClC[C@H](C1C=CC(=CC=1)CC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 119
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2

Additional information on (1S)-2-chloro-1-(4-ethylphenyl)ethan-1-ol

Chemical Profile of (1S)-2-chloro-1-(4-ethylphenyl)ethan-1-ol (CAS No. 351068-86-5)

The compound (1S)-2-chloro-1-(4-ethylphenyl)ethan-1-ol, identified by its CAS number 351068-86-5, is a significant molecule in the realm of chemical and pharmaceutical research. This chiral alcohol features a stereogenic center at the carbon atom adjacent to the hydroxyl group, making it a valuable intermediate in the synthesis of various pharmacologically active compounds. The presence of both chloro and ethylphenyl substituents contributes to its unique reactivity and potential applications in drug development.

In recent years, the interest in chiral auxiliaries and ligands has surged due to their role in asymmetric synthesis. The enantiomerically pure form of (1S)-2-chloro-1-(4-ethylphenyl)ethan-1-ol has been explored as a building block in constructing complex molecular architectures. Its stereochemistry is particularly relevant in the design of drugs targeting specific biological pathways, where the spatial arrangement of atoms can significantly influence efficacy and selectivity.

The compound's structure, comprising a chlorinated ethyl chain and an ethylphenyl ring, makes it a versatile precursor for further functionalization. Researchers have leveraged its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, to introduce diverse substituents onto the aromatic ring. These modifications are crucial for tailoring the pharmacokinetic properties of potential drug candidates.

Recent studies have highlighted the utility of (1S)-2-chloro-1-(4-ethylphenyl)ethan-1-ol in the synthesis of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The chloro group serves as a handle for palladium-catalyzed transformations, enabling the introduction of pharmacophoric elements essential for binding to target enzymes. For instance, modifications at the phenyl ring have been shown to enhance binding affinity to protein kinases, demonstrating the compound's potential as a scaffold for drug discovery.

Additionally, the hydroxyl group in (1S)-2-chloro-1-(4-ethylphenyl)ethan-1-ol offers opportunities for further derivatization, such as etherification or esterification, which can modulate solubility and metabolic stability. These properties are critical factors in optimizing drug candidates for clinical translation. The compound's ability to undergo selective transformations while maintaining its stereochemical integrity makes it an attractive choice for medicinal chemists.

Advances in computational chemistry have further enhanced the understanding of how structural features influence biological activity. Molecular modeling studies on derivatives of (1S)-2-chloro-1-(4-ethylphenyl)ethan-1-ol have provided insights into its interaction with biological targets. These insights are guiding experimental efforts to design more effective and selective therapeutic agents.

The synthesis of enantiomerically pure compounds like (1S)-2-chloro-1-(4-ethylphenyl)ethan-1-ol often requires sophisticated methodologies, including asymmetric hydrogenation and chiral resolution techniques. Recent innovations in catalysis have made these processes more efficient and scalable, reducing costs and improving accessibility for industrial applications. Such advancements are crucial for accelerating the drug development pipeline.

In conclusion, (1S)-2-chloro-1-(4-ethylphenyl)ethan-1-ol (CAS No. 351068-86-5) represents a promising intermediate in synthetic chemistry with significant implications for pharmaceutical innovation. Its unique structural features and reactivity make it a valuable tool for constructing complex molecules with therapeutic potential. As research continues to uncover new applications, this compound is poised to play an increasingly important role in the development of next-generation drugs.